Cas no 2227689-09-8 (2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine)

• Product Name: 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine
• CAS No: 2227689-09-8
• MF: C₁₀H₁₉N₅
• MW: 209.291361093521
• CID: 5568708
• PubChem ID: 165594129
• Update Time: 2025-10-28

2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2227689-09-8
• EN300-1629842
• 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine

• Inchi： 1S/C10H19N5/c1-3-5-15-6-4-8(11)10(15)9-7-14(2)13-12-9/h7-8,10H,3-6,11H2,1-2H3/t8-,10-/m1/s1
• InChI Key： AHKAISOABGSEJJ-PSASIEDQSA-N
• SMILES： N1(CCC)CC[C@H]([C@@H]1C1=CN(C)N=N1)N

Computed Properties

• Exact Mass: 209.16404563g/mol
• Monoisotopic Mass: 209.16404563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 60Ų

Additional information on 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine

Introduction to 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine (CAS No: 2227689-09-8)

2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine, identified by the CAS number 2227689-09-8, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a pyrrolidine core linked to a propyl group and a 1-methyl-1H-1,2,3-triazolyl moiety, has garnered attention due to its potential biological activities and structural features that make it a promising candidate for further research and development.

The structural composition of 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine includes several key functional groups that contribute to its unique chemical properties. The pyrrolidine ring is a common scaffold in many biologically active molecules, known for its ability to interact with biological targets such as enzymes and receptors. The propyl group introduces a certain degree of lipophilicity, which can influence the compound's solubility and permeability across biological membranes. Additionally, the 1-methyl-1H-1,2,3-triazolyl substituent adds another layer of complexity, potentially affecting the compound's reactivity and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their therapeutic applications. Heterocycles such as pyrrolidines and triazoles are widely recognized for their role in drug discovery due to their diverse biological activities. For instance, triazoles have been shown to exhibit antimicrobial, antifungal, and anti-inflammatory properties, while pyrrolidines are often found in drugs targeting neurological disorders and cardiovascular diseases. The combination of these two heterocyclic systems in 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine suggests a potential for multifunctional activity.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The structural features of 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine allow it to mimic natural products and bioactive molecules that have been successfully used in medicinal chemistry. Researchers have been exploring ways to optimize such compounds by modifying their core structures to enhance their pharmacological properties. The presence of the propyl group and the methyl-substituted triazole ring provides multiple sites for functionalization, enabling chemists to fine-tune the molecule's characteristics for specific biological targets.

Recent studies have highlighted the importance of understanding the interactions between small molecules and biological targets at a molecular level. Computational methods such as molecular docking and molecular dynamics simulations have become indispensable tools in this regard. These techniques allow researchers to predict how a compound like 2-(1-methyl-1H-1,2,3-triazol-4-yl)-1-propylpyrrolidin-3-amine will bind to its intended target(s) and how these interactions can be modulated to improve efficacy and reduce side effects. Such computational studies have already provided valuable insights into the potential therapeutic applications of this compound.

The synthesis of 2-(1-methyl-1H-1,2,3-triazol-4-yll)-propylpyrrolidin-l-amine is another area of active research. The development of efficient synthetic routes is crucial for producing this compound in sufficient quantities for further biological evaluation. Modern synthetic methodologies have enabled chemists to construct complex molecules with high precision and yield. Advances in catalysis and green chemistry have also contributed to making these processes more sustainable and environmentally friendly. The synthesis of this particular compound involves multi-step reactions that require careful optimization to ensure high purity and scalability.

In addition to its synthetic considerations, 2227689_09_8 has attracted attention due to its potential pharmacological effects. Preliminary studies suggest that this compound may exhibit properties relevant to several therapeutic areas. For example, 2227689_09_8 could potentially interfere with signaling pathways involved in inflammation or cancer progression. These early findings are encouraging but need further validation through rigorous preclinical studies.

The field of medicinal chemistry is constantly evolving with new discoveries being made at a rapid pace。 Researchers are increasingly leveraging interdisciplinary approaches combining chemistry、 biology、 pharmacology，and computational science to accelerate drug discovery。 This collaborative effort has led to the identification of novel compounds like (CAS No: 2227689_09_8) that hold promise for addressing unmet medical needs。

The future directions for research on (CAS No: 2227689_09_8) include exploring its mechanism of action、 optimizing its chemical structure，and conducting extensive preclinical evaluations。 These studies will be critical in determining whether this compound can progress into clinical trials as a potential therapeutic agent。 As our understanding of biology advances， so too does our ability to design molecules that can interact with biological systems in meaningful ways。